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Introduction

Promethium-147 (Pm-147) is a radioisotope that has garnered significant interest for its
application in atomic batteries, particularly for space missions where long-duration, reliable
power sources are critical.[1] These batteries, specifically betavoltaic devices, convert the
kinetic energy of beta particles emitted from the decay of Pm-147 directly into electrical energy.
[2] This technology offers a viable power solution for satellites, space probes, and other
autonomous systems operating in environments where conventional power sources like solar
panels or chemical batteries are impractical.[1][2] This document provides detailed application
notes, experimental protocols, and performance data for the utilization of Promethium-147 in
atomic batteries for space applications.

Characteristics of Promethium-147 for Atomic
Batteries

Promethium-147 is a synthetic radioisotope, typically produced through the neutron irradiation
of Neodymium-146 in a nuclear reactor. It decays via beta emission to the stable Samarium-
147 with a half-life of 2.62 years. The emitted beta particles have a maximum energy of 224.5
keV and an average energy of approximately 62 keV.[3] A key advantage of Pm-147 is its
relatively low-energy beta emission and the absence of significant gamma radiation, which
simplifies shielding requirements.[3]
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Data Presentation: Performance of Promethium-147
Atomic Batteries

The performance of Promethium-147 atomic batteries is influenced by several factors,
including the choice of semiconductor material, the form of the promethium source, and the
device architecture. The following tables summarize key quantitative data from various studies.

Table 1: Properties of Promethium-147

Property Value

Half-life 2.62 years

Decay Mode Beta Emission (3-)
Maximum Beta Energy 224.5 keV
Average Beta Energy ~62 keV[3]
Specific Activity ~935 Cilg

Table 2: Performance of Promethium-147 Betavoltaic Devices with Different Semiconductors

Semiconducto  Promethium . o
Power Density  Efficiency Reference
r Source

A few milliwatts

. ] from ~2 cubic -
Silicon (Si) Pm-147 _ _ _ Not Specified [2]
inches (including

shielding)
4H-Silicon
) ) 147PmCI3 ~3.2 pW/cmz 1.04%
Carbide (4H-SiC)
Gallium Arsenide N N
Pm-147 Not Specified Not Specified [2]

(GaAs)

Table 3: Experimental Data from a Promethium-147 Direct Charge Battery
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Parameter Value Reference
Design Cylindrical [4]
Source Activity 2.6 Curies [4]
Open Circuit Voltage ~60 kV [4]
Short Circuit Current 6 nanoamperes [4]
Efficiency up to 15% [4]

Experimental Protocols

The following protocols provide a generalized framework for the fabrication and testing of
Promethium-147 betavoltaic devices. These are based on methodologies reported in the
literature and should be adapted based on specific experimental goals and available resources.

Preparation of the Promethium-147 Source

The promethium source can be prepared in various forms, such as an oxide (Pm20s) or a
chloride (PmCiIs) solution.

e For Promethium(lll) Chloride (**’PmCIs) Solution:
o Obtain a calibrated solution of **”PmCls in a suitable solvent.

o All handling of the radioactive solution must be conducted within a certified fume hood or
glovebox to prevent contamination and exposure.

o Use calibrated micropipettes for accurate dispensing of the solution.

Fabrication of the Betavoltaic Cell

This protocol outlines the assembly of a planar betavoltaic cell using a semiconductor
converter.

o Materials and Equipment:

o Semiconductor wafer (e.g., 4H-SiC, Si, GaAs) with a p-n junction.[2]
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Promethium-147 source.

[e]

o

Conductive epoxy.

Wire bonder.

[¢]

[¢]

Microscope.

[e]

Fume hood or glovebox.

e Procedure:

[e]

Mount the semiconductor converter onto a conducting pad using conductive epoxy.

o Wire bond the electrodes of the converter to pads on a mounting board for electrical
access.

o Carefully dispense a controlled amount of the Promethium-147 source material onto the
active area of the semiconductor. For liquid sources, this can be done drop-wise, allowing
the solvent to evaporate between applications.

o For solid sources, a thin, uniform layer should be deposited.

o The entire assembly should be performed in a controlled environment to minimize
contamination.

Testing and Characterization of the Betavoltaic Battery

e Equipment:
o Source meter (e.g., Keithley 2450) for I-V curve measurements.
o Light-tight and airtight enclosure.
o Radiation detection and monitoring equipment.

e Procedure:
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o Place the fabricated betavoltaic cell inside a light-tight and airtight enclosure to eliminate
any photovoltaic effects and control the environment.

o Connect the electrodes of the cell to the source meter.
o Perform current-voltage (I-V) sweeps to characterize the electrical output of the device.

o From the I-V curve, determine the open-circuit voltage (Voc), short-circuit current (Isc), fill
factor (FF), and maximum power point (Pmax).

o Calculate the conversion efficiency of the battery using the formula: Efficiency (%) =
(Pmax / Pincident) * 100 where Pincident is the total power of the beta particles incident
on the semiconductor surface.

Mandatory Visualization

Signaling Pathway: Energy Conversion in a
Promethium-147 Betavoltaic Cell

Promethium-147 Source Semiconductor (p-n junction)

Promethium-147 Nucleus Beta Decay (B particle) Electron-Hole Pair Generation eparation ectric Fie Depletion Region g Electric Current

Click to download full resolution via product page

Caption: Energy conversion from beta decay to electricity in a Pm-147 betavoltaic cell.

Experimental Workflow: Fabrication of a Promethium-
147 Betavoltaic Cell
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Preparation
1. Prepare Semiconductor 2. Prepare Pm-147 Source
(e.g., 4H-SiC wafer) (e.g., *’PmCiIs solution)
7
7

3. Mount Semiconductor

4. Deposit Pm-147 Source

5. Dry/Anneal Source

Testing & Characterization

6. Place in Light-tight Enclosure

7. 1-V Curve Measurement

8. Analyze Performance Data

Click to download full resolution via product page

Caption: A generalized workflow for the fabrication and testing of a Pm-147 betavoltaic cell.
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Logical Relationship: Components of a Promethium-147
Atomic Battery

Promethium-147 Atomic Battery

- - - - - - — L& generates current to
Radioactive Source (Pm-147) | Semiconductor Converter (p-n junction) | Electrodes | Housing & Shielding

emits/interacts with \outputs

Beta Particles Electrical Power

Click to download full resolution via product page

Caption: Key components and their interactions within a Pm-147 atomic battery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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